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Compound of Interest

Compound Name: Epichlorohydrin-d5

Cat. No.: B137625 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of Epichlorohydrin-d5 in a laboratory setting. The following procedures are designed

to ensure the safety of researchers, scientists, and drug development professionals by outlining

a clear, step-by-step operational plan.

Immediate Safety and Hazard Information
Epichlorohydrin-d5 should be handled with the same precautions as its non-deuterated

counterpart. It is classified as a hazardous substance with multiple acute and chronic risks. All

personnel handling this chemical must be thoroughly trained on its properties and the

necessary safety protocols.[1]

Key Hazards:

Flammability: Flammable liquid and vapor.[2] Keep away from heat, sparks, open flames,

and hot surfaces.

Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[2]

Corrosivity: Causes severe skin burns and eye damage.[3]

Sensitization: May cause an allergic skin reaction.[3]

Carcinogenicity: May cause cancer.[3] It is identified as a probable, possible, or confirmed

human carcinogen by IARC.[4]
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Reactivity: Can react violently with strong acids, bases, oxidizing agents, amines, and certain

metals like aluminum and zinc.[1][5]

Hazard and Safety Data Summary
The following table summarizes key quantitative and qualitative data for Epichlorohydrin-d5,

essential for safe handling and disposal.

Property Data Citations

CAS Number 69533-54-6 [2][6]

GHS Classification

Flammable Liquid (Category

3), Acute Toxicity - Oral

(Category 3), Acute Toxicity -

Dermal (Category 3), Acute

Toxicity - Inhalation (Category

3), Skin Corrosion (Sub-

category 1B), Carcinogenicity

(Category 1B)

[2]

Boiling Point 115-117°C [6]

Personal Protective Equipment

(PPE)

Chemical-resistant gloves

(Polyvinyl alcohol or butyl

recommended; do not use

nitrile or neoprene), protective

goggles/face shield, lab coat,

proper respiratory protection

(use in a fume hood).

[7][8]

Incompatible Materials

Strong acids (e.g.,

Hydrochloric, Sulfuric), strong

bases (e.g., Sodium

Hydroxide), oxidizing agents,

amines, aluminum, and zinc.

[1][5]

Operational Plan for Disposal
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This section provides a procedural, step-by-step guide for the collection, storage, and disposal

of Epichlorohydrin-d5 waste.

Step 1: Waste Segregation and Collection
Proper segregation is the first critical step in managing this hazardous waste.

Designated Waste Container: All waste containing Epichlorohydrin-d5, including

contaminated labware (e.g., pipette tips, vials) and rinse solvent, must be collected in a

designated, compatible hazardous waste container.[9]

Separate Waste Streams: Do not mix Epichlorohydrin-d5 waste with other waste streams

(e.g., non-halogenated solvents, aqueous waste) unless explicitly permitted by your

institution's waste disposal protocols.[10] Keeping waste streams separate often prevents

chemical reactions and reduces disposal costs.[10]

Container Material: The waste collection container must be chemically compatible with

Epichlorohydrin-d5. Use only approved containers provided by your institution's

Environmental Health & Safety (EHS) department.

Step 2: Labeling and Storage
Clear labeling and proper storage are mandatory to ensure safety and regulatory compliance.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "Epichlorohydrin-d5," and a list of all contents.[9][11] Hazard symbols

indicating flammability, toxicity, and corrosivity should be clearly visible.

Storage Location: Store the sealed waste container in a designated Satellite Accumulation

Area (SAA), such as a ventilated cabinet for flammable liquids.[11] The storage area must be

away from heat, ignition sources, and incompatible materials.[5]

Container Integrity: Ensure the container is always tightly closed when not in use.[9] Do not

fill containers beyond 90% capacity to allow for vapor expansion.[9]

Step 3: Arranging for Final Disposal
Final disposal must be handled by licensed professionals.
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Professional Disposal Service: The primary method for disposing of Epichlorohydrin-d5 is

through incineration in a chemical incinerator equipped with an afterburner and a scrubber.

[4][12][13] This process must be carried out by a licensed professional waste disposal

company.[4][12]

Contact EHS: Contact your institution's EHS or equivalent department to arrange for the

pickup and disposal of the hazardous waste container. Follow all internal procedures for

waste manifest and pickup requests.[1]

Methodology for Spill Management
In the event of a spill, immediate and correct action is crucial to mitigate exposure and

environmental contamination.

Experimental Protocol: Spill Neutralization and Cleanup
Evacuate and Alert: Immediately evacuate all non-essential personnel from the spill area and

alert others, including your supervisor.[1][8]

Control Ignition Sources: Eliminate all sources of ignition (e.g., open flames, electrical

equipment) in the vicinity.[1]

Ventilate the Area: Ensure the area is well-ventilated, preferably by working within a chemical

fume hood.[5]

Don Appropriate PPE: Before attempting cleanup, put on the required personal protective

equipment, including respiratory protection, chemical-resistant gloves, splash goggles, a

face shield, and a lab coat.[7][14]

Contain the Spill: Prevent the spill from spreading. For liquid spills, use an inert, non-

combustible absorbent material such as dry sand, earth, or vermiculite.[1][5] Do not use

combustible materials like paper towels.

Collect Absorbed Material: Carefully collect the absorbed material using non-sparking tools

and place it into a suitable, sealable container for disposal.[1][14]
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Label as Hazardous Waste: The container with the cleanup material must be sealed and

labeled as hazardous waste containing Epichlorohydrin-d5.

Decontaminate: Clean the spill area thoroughly.

Seek Professional Help: For large spills, or if you are not trained or equipped to handle the

situation, evacuate the area and call your institution's emergency response number or 911.

[8]

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper management and disposal

of Epichlorohydrin-d5 waste, including the appropriate response to a spill.
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Caption: Workflow for Epichlorohydrin-d5 waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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